Cas no 157493-95-3 (2-Benzofuranmethanol, 3-(2-phenylethyl)-α-[(propylamino)methyl]-, hydrochloride (1:1))
157493-95-3 structure
Product Name:2-Benzofuranmethanol, 3-(2-phenylethyl)-α-[(propylamino)methyl]-, hydrochloride (1:1)
CAS No:157493-95-3
MF:C21H26ClNO2
MW:359.88964509964
CID:211225
Update Time:2023-04-02
2-Benzofuranmethanol, 3-(2-phenylethyl)-α-[(propylamino)methyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofuranmethanol,3-(2-phenylethyl)-a-[(propylamino)methyl]-, hydrochloride (1:1)
- 2-Benzofuranmethanol,3-(2-phenylethyl)-a-[(propylamino)methyl]-, hydrochloride (9CI)
- GE 68
- GE 68(pharmaceutical)
- 2-Benzofuranmethanol, 3-(2-phenylethyl)-α-[(propylamino)methyl]-, hydrochloride (1:1)
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- Inchi: 1S/C21H25NO2.ClH/c1-2-14-22-15-19(23)21-18(13-12-16-8-4-3-5-9-16)17-10-6-7-11-20(17)24-21;/h3-11,19,22-23H,2,12-15H2,1H3;1H
- InChI Key: QRTIZZVXMZKZOM-UHFFFAOYSA-N
- SMILES: C(C1=C(OC2C=CC=CC1=2)C(O)CNCCC)CC1C=CC=CC=1.Cl
Computed Properties
- Exact Mass: 323.189
- Monoisotopic Mass: 323.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.118
- Boiling Point: 475.8°C at 760 mmHg
- Flash Point: 241.6°C
- Refractive Index: 1.6
2-Benzofuranmethanol, 3-(2-phenylethyl)-α-[(propylamino)methyl]-, hydrochloride (1:1) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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